Cas no 16153-81-4 (4-(4-methylpiperazin-1-yl)aniline)

4-(4-methylpiperazin-1-yl)aniline Properties

Names and Identifiers

• 4-(4-Methylpiperazin-1-yl)phenylamine
• AKOS BB-8657
• AKOS B021941
• 4-(4-METHYLPIPERAZINO)ANILINE
• 4-(4-METHYLPIPERAZINE)ANILINE
• 4-(4-METHYLPIPERAZIN-1-YL)ANILINE
• 1-(4-AMINOPHENYL)-4-METHYLPIPERAZINE
• 4-(4-Methyl-1-piperazinyl)aniline
• Benzenamine, 4-(4-methyl-1-piperazinyl)-
• 1-(p-Aminophenyl)-4-methylpiperazine
• 4-(4-Methylpiperazin-1-yl)benzenamine
• 4-Methyl-1-(4-aminophenyl)piperazine
• 4-(4-Methyl-piperazin-1-yl)-phenylamine
• 4-(4-methyl-1-piperazinyl)phenylamine
• 4-(4-methylpiperazinyl)phenylamine
• MLS000557450
• 4-(4-Methyl-piperazino)an
• 1-(4-aminophenyl) -4-methylpiperazine
• M2154
• CHEMBL341473
• 4-(4-methylpiperazine-1-yl)aniline
• BB 0216416
• AG-205/01890046
• AKOS000103038
• HMS2410O15
• BCP24102
• EN300-31965
• [4-(4-methyl-piperazin-1-yl)-phenyl]-amine
• FT-0616653
• 4-(4-Methyl-piperazino)aniline
• DTXSID90353214
• 4-(4-aminophenyl)-1-methylpiperazine
• 10G-420S
• J-513546
• SMR000148366
• MFCD00172703
• cid_737253
• 4-(4-methyl-1-piperazinyl)-benzenamine
• AM20060329
• 4-(4-methyl-1-piperazinyl)benzenamine
• 1-methyl-4-(p-aminophenyl)piperazine
• BDBM50106345
• F3308-1485
• MOZNZNKHRXRLLF-UHFFFAOYSA-N
• 4-(4-methylpiperazin-1-yl)benzeneamine
• SDCCGMLS-0066262.P001
• CL1613
• 4-(4-methylpiperazin-1-yl)benzenamine;4-(4-Methylpiperazin-1-yl)phenylamine
• HMS1728G09
• SY002954
• Z57345490
• 4-(4-methylpiperazin-1-yl)-phenylamine
• BP-10127
• 16153-81-4
• 4-(4-methyl-piperazin-1-yl)-aniline
• 4-(4-Methylpiperazino) aniline
• A3580
• J-009838
• 4-(4-methylpiperazin-1-yl)-aniline
• Oprea1_401071
• CS-M1029
• 4-(N-methyl-piperizino) aniline
• SCHEMBL56547
• AC-2800
• 4-(4-methyl-piperazin-1-yl) -phenylamine
• 4-(4-Methylpiperazino)aniline
• 1-(4-Aminophenyl)-4-methylpiperazine
• 4-(4-methyl-1-piperazinyl)aniline
• STK023618
• DB-013712
• 4-(4-methylpiperazin-1-yl)benzenamine
• ALBB-022283
• 4-(4-methylpiperazin-1-yl)aniline
• +Expand

• MDL： MFCD00172703
• InChIKey： MOZNZNKHRXRLLF-UHFFFAOYSA-N
• Inchi： 1S/C11H17N3/c1-13-6-8-14(9-7-13)11-4-2-10(12)3-5-11/h2-5H,6-9,12H2,1H3
• SMILES： N1(C2C([H])=C([H])C(=C([H])C=2[H])N([H])[H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H]
• BRN： 158629

Computed Properties

• Exact Mass: 191.142248g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 191.142248g/mol
• Monoisotopic Mass: 191.142248g/mol
• Topological Polar Surface Area: 32.5Ų
• Heavy Atom Count: 14
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.60470
• PSA: 32.50000
• Boiling Point: 180°C/5mmHg(lit.)
• Melting Point: 89.0 to 93.0 deg-C
• Flash Point: 164℃
• Color/Form: Light-red to Brown Solid
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.092

4-(4-methylpiperazin-1-yl)aniline Security Information

• Symbol: GHS05 GHS06
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C Xi
• Hazardous Material transportation number：3259
• Hazard Statement： H301,H311,H332,H314,H318
• Warning Statement： P260,P301
  P310,P303
  P361
  P353,P305
  P351
  P338,P361,P405,P501A
• Prompt：dangerous
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• PackingGroup：III
• Risk Phrases： R34
• Signal Word：Danger
• HazardClass：8

4-(4-methylpiperazin-1-yl)aniline Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides